3-(4-Chlorophenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one

Specification

• CAS No.: 923975-81-9
• Molecular Formula: C14H15ClN2O
• Molecular Weight: 262.73 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one
• Standard InChI: InChI=1S/C14H15ClN2O/c15-11-6-4-10(5-7-11)12-13(18)17-14(16-12)8-2-1-3-9-14/h4-7H,1-3,8-9H2,(H,17,18)
• Standard InChI Key: MCJKYGYSKUJURQ-UHFFFAOYSA-N
• SMILES: C1CCC2(CC1)NC(=O)C(=N2)C3=CC=C(C=C3)Cl
• Canonical SMILES: C1CCC2(CC1)NC(=O)C(=N2)C3=CC=C(C=C3)Cl

Introduction

3-(4-Chlorophenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one is a complex organic compound with a molecular formula of C₁₄H₁₅ClN₂O and a molecular weight of 262.73 g/mol. This compound is part of the diazaspiro family, which includes a wide range of compounds known for their diverse biological activities. The compound is synthesized and used primarily for research purposes, often in the fields of chemistry and pharmacology.

Synthesis and Availability

3-(4-Chlorophenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one is synthesized through complex organic reactions, typically involving the formation of the spiro ring system and the incorporation of the chlorophenyl group. The compound is available from various suppliers, including Apollo Scientific and Matrix Scientific, for use in research settings.

Biological Activity

While specific biological activity data for 3-(4-Chlorophenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one is limited, compounds within the diazaspiro family have shown potential in various pharmacological applications. These include antimicrobial and anticancer activities, although detailed studies on this specific compound are not widely reported.

Potential Applications

Given its structural complexity and the presence of a chlorophenyl group, 3-(4-Chlorophenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one may be explored for its potential in drug discovery. The compound's unique structure could allow it to interact with biological targets in ways that are not yet fully understood.

Future Directions

Further research is needed to fully elucidate the biological properties and potential applications of 3-(4-Chlorophenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one. This could involve in vitro and in vivo studies to assess its efficacy and safety in various therapeutic contexts.

Data Tables

Property	Value
Molecular Formula	C₁₄H₁₅ClN₂O
Molecular Weight	262.73 g/mol
CAS Number	923975-81-9
Storage Conditions	Ambient temperature